Cas no 956508-33-1 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid is a pyrazole derivative featuring a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound’s structure, incorporating a 3,5-dimethylpyrazole moiety, enhances its stability and reactivity in nucleophilic and electrophilic reactions. Its carboxylic acid group allows for further derivatization, enabling the formation of esters, amides, or metal complexes. This compound is particularly useful in coordination chemistry and as a building block for bioactive molecules. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its moderate solubility in polar solvents facilitates handling in laboratory settings.

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid structure

956508-33-1 structure

Product Name:2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid

CAS No:956508-33-1

MF:C₈H₁₂N₂O₂

MW:168.193081855774

MDL:MFCD03170175

CID:1027523

PubChem ID:5230534

Update Time:2025-06-07

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid
- 2-(3,5-DIMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
- DTXSID00411753
- AKOS016054913
- MFCD03170175
- FT-0690059
- SCHEMBL2480785
- 2-(3,5-dimethylpyrazol-1-yl)propanoic Acid
- D82232
- 2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoicacid
- MFCD12197311
- LS-09434
- EN300-58744
- F2198-2571
- CS-0152736
- 956508-33-1
- AKOS000144706
- STK347661
- 2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoic acid(SALTDATA: 0.6H2O)
- DB-080320
- MDL： MFCD03170175
- Inchi： 1S/C8H12N2O2/c1-5-4-6(2)10(9-5)7(3)8(11)12/h4,7H,1-3H3,(H,11,12)
- InChI Key： VLJUREBBXZBMFQ-UHFFFAOYSA-N
- SMILES： OC(C(C)N1C(C)=CC(C)=N1)=O

Computed Properties

Exact Mass: 168.089877630g/mol
Monoisotopic Mass: 168.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 55.1Å²

2-(3,5-Dimethyl-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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